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Compound of Interest

Compound Name: Enteromycin

Cat. No.: B14764351

Enteromycin, also known as seligocidin, is an antibiotic compound isolated from Streptomyces
species. First identified in Streptomyces albireticuli and S. achromogenes, this compound has
the chemical formula C6H8N205 and is registered under the CAS number 3552-16-7.[1][2]
Despite its early discovery, enteromycin has not been the subject of extensive recent
research, and detailed information regarding its biological activity and mechanism of action
remains scarce in publicly available scientific literature.

Chemical and Physical Properties

Enteromycin is an amino-acid derivative.[2] Its chemical structure reveals a unigue nitro
group, a feature that is relatively uncommon in natural products. The IUPAC name for
enteromycin is 2-[[(E)-2-carboxyethenyllamino]-N-methoxy-2-oxoethanimine oxide.[2]

Property Value Source
Molecular Formula C6H8N205 [2]
Molecular Weight 188.14 g/mol [2]
CAS Registry Number 3552-16-7 [1]

The compound is reported to be unstable to heat, acid, and alkali.[1] It is sparingly soluble in

water and other common solvents.[1]
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Biological Activity and Mechanism of Action

While identified as an antibiotic, detailed studies elucidating the specific mechanism of action of
enteromycin are not readily available in the current body of scientific literature. The initial
research from the mid-20th century identified its antibiotic properties, but further significant
development or detailed mechanistic studies appear to be limited.[1] An official monograph on
the compound has been retired, suggesting a potential lack of continued interest or clinical
development.[1]

Due to the absence of published data on its mechanism of action, no signaling pathways or
detailed experimental workflows can be depicted. The creation of diagrams illustrating its
biological activity is therefore not possible at this time.

Experimental Data and Protocols

A comprehensive search of scientific databases did not yield any quantitative data from efficacy
studies, such as IC50 or EC50 values, that would be necessary for a detailed technical guide.
Similarly, specific and detailed experimental protocols for the isolation, synthesis, or biological
assays of enteromycin are not described in the available literature. Without this foundational
information, a thorough in-depth technical guide as requested cannot be constructed.

In conclusion, while enteromycin/seligocidin is a known chemical entity with antibiotic origins,
the lack of substantial and recent research into its biological properties prevents a
comprehensive technical analysis. For researchers and drug development professionals, this
compound represents a largely unexplored area of natural product chemistry and antibiotic
research. Further investigation would be required to determine its potential as a therapeutic
agent and to elucidate its mode of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Enteromycin/Seligocidin: An Obscure Nitro-Containing
Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14764351#what-is-enteromycin-seligocidin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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